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Abstract

This technical guide provides a comprehensive overview of 1-Ethylindoline-6-sulfonamide, a
molecule of significant interest within contemporary medicinal chemistry and drug discovery.
While a specific CAS number for this compound is not readily available in public databases,
this guide synthesizes information on its chemical identity, plausible synthetic routes, and
potential biological applications by drawing upon established knowledge of structurally related
indoline and sulfonamide derivatives. The indoline-sulfonamide scaffold is a recognized
pharmacophore, exhibiting a wide array of biological activities. This document aims to serve as
a foundational resource for researchers and professionals engaged in the exploration of novel
therapeutics, offering insights into the synthesis, characterization, and potential utility of this
and similar compounds.

Chemical Identity and Physicochemical Properties

While a specific CAS number for 1-Ethylindoline-6-sulfonamide remains unassigned, its
chemical identity can be unequivocally established through its structural and molecular formula.
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Systematic Name: N-ethyl-2,3-dihydro-1H-indole-6-sulfonamide

A PubChem entry for this compound exists under the Compound ID (CID) 7312501.[1]

Table 1: Physicochemical Properties of 1-Ethylindoline-6-sulfonamide

Property Value Source
Molecular Formula C10H14N202S PubChem[1]
Molecular Weight 226.30 g/mol PubChem
SMILES CENS(=0) PubChem[1]

(=0)C1=CC2=C(CCN2)C=C1

INChl=1S/C10H14N202S/c1-
2-12-15(13,14)9-4-3-8-5-6-11-

InChl PubChem[1]
10(8)7-9/h3-4,7,11-12H,2,5-
6H2,1H3
BNTAXTRCXZQQNS-
InChlKey PubChem[1]
UHFFFAOYSA-N
Predicted XlogP 1.4 PubChem
Predicted Hydrogen Bond
2 PubChem
Donor Count
Predicted Hydrogen Bond
3 PubChem
Acceptor Count
Predicted Rotatable Bond
2 PubChem

Count

Synthesis Methodologies

The synthesis of 1-Ethylindoline-6-sulfonamide can be approached through established
methods for the derivatization of the indoline core structure. A plausible and commonly
employed synthetic strategy involves a multi-step process, beginning with the sulfonation of a
protected indoline, followed by amidation.
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General Synthetic Pathway

A logical synthetic route would commence with the protection of the indoline nitrogen, followed
by electrophilic sulfonation at the C-6 position, and subsequent reaction with ethylamine.

.—(J-‘—y—l> Protection (.g., Acetylation N-Protected Indoline Chlorosulfonation (CISOSH, N-Protected Indoline-6-sulfonyl Chloride Amidation (Ethylamine; 1-Ethylindoline-6-sulfonamide

Click to download full resolution via product page

Caption: A plausible synthetic pathway for 1-Ethylindoline-6-sulfonamide.

Experimental Protocol (Hypothetical)

The following protocol is a representative, though hypothetical, procedure based on
established methodologies for the synthesis of analogous indoline sulfonamides.[2]

Step 1: N-Acetylation of Indoline

e Dissolve indoline in a suitable solvent such as dichloromethane or tetrahydrofuran.

e Add a base, for instance, triethylamine or pyridine, to the solution.

e Cool the mixture in an ice bath.

e Add acetyl chloride or acetic anhydride dropwise while stirring.

 Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

o Work up the reaction by washing with agueous solutions to remove excess reagents and
byproducts.

o Dry the organic layer, filter, and concentrate under reduced pressure to yield N-
acetylindoline.

Step 2: Chlorosulfonation of N-Acetylindoline

o Carefully add N-acetylindoline portion-wise to an excess of chlorosulfonic acid at 0°C.
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« Stir the mixture at a slightly elevated temperature (e.g., 60-70°C) for several hours.[2]
e Pour the reaction mixture carefully onto crushed ice.

o The precipitated product, 1-acetylindoline-6-sulfonyl chloride, is collected by filtration,
washed with cold water, and dried.

Step 3: Amidation with Ethylamine

Dissolve the 1-acetylindoline-6-sulfonyl chloride in a suitable aprotic solvent like
dichloromethane.

e Cool the solution in an ice bath.

e Add a solution of ethylamine in the same solvent dropwise.
 Stir the reaction at room temperature until completion.

e Wash the reaction mixture with dilute acid and then with brine.

o Dry the organic layer, filter, and evaporate the solvent to obtain the N-acetylated precursor of
the target compound.

Step 4: Deprotection (if necessary)

e If the final product without the N-acetyl group is desired, a deprotection step using acidic or
basic hydrolysis would be necessary.

Potential Biological Applications and Research
Directions

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide
array of therapeutic agents.[3] Indole and its reduced form, indoline, are also privileged
scaffolds in drug discovery, known for their diverse biological activities. The combination of
these two moieties in 1-Ethylindoline-6-sulfonamide suggests a high potential for biological
activity.
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Antimicrobial Activity

Derivatives of indoline-6-sulfonamide have been investigated as inhibitors of the bacterial
enzyme N-succinyl-L,L-diaminopimelic acid desuccinylase (DapE).[2] This enzyme is crucial for
the biosynthesis of lysine and meso-diaminopimelate, essential components of the bacterial
cell wall in many Gram-negative and Gram-positive bacteria.[2] Inhibition of DapE presents a
promising avenue for the development of novel antibiotics.[2][4] The N-ethyl substitution on the
sulfonamide of the target compound could modulate its binding affinity and selectivity for the
DapE active site.

Anticancer Activity

Numerous sulfonamide derivatives have demonstrated potent anticancer properties.[5] The
indole nucleus is also a key feature in many anticancer agents. The combined indole-
sulfonamide scaffold has been explored for its potential to inhibit various cancer-related targets.
Further research could explore the cytotoxic effects of 1-Ethylindoline-6-sulfonamide against
various cancer cell lines.

Carbonic Anhydrase Inhibition

Sulfonamides are classic inhibitors of carbonic anhydrases, a family of enzymes involved in
various physiological processes.[6] Dysregulation of certain carbonic anhydrase isoforms is
implicated in diseases such as glaucoma, epilepsy, and some cancers. The indoline moiety
could confer selectivity towards specific isoforms, a critical aspect in the design of targeted

therapies.

Characterization and Analytical Methods

The structural elucidation and purity assessment of synthesized 1-Ethylindoline-6-
sulfonamide would rely on a combination of standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential for
confirming the connectivity of atoms and the overall structure.

e Mass Spectrometry (MS): High-resolution mass spectrometry would verify the molecular
weight and elemental compaosition.
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« Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of key functional
groups, such as the N-H and S=0 stretches of the sulfonamide.

e High-Performance Liquid Chromatography (HPLC): HPLC would be used to determine the
purity of the final compound.

Safety and Handling

As with any research chemical, 1-Ethylindoline-6-sulfonamide should be handled with
appropriate safety precautions. A comprehensive safety data sheet (SDS) should be consulted
before use. Standard laboratory personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn. All manipulations should be performed in a well-
ventilated fume hood.

Conclusion

1-Ethylindoline-6-sulfonamide represents a promising, yet underexplored, chemical entity
with significant potential for applications in drug discovery. This technical guide provides a
foundational understanding of its chemical nature, plausible synthetic strategies, and likely
areas of biological relevance. The synthesis and biological evaluation of this compound and its
analogues could lead to the discovery of novel therapeutic agents with antimicrobial,
anticancer, or other valuable pharmacological properties. Further research is warranted to fully
elucidate the chemical and biological profile of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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